Cas no 62257-59-4 (8-Quinolinecarbothioamide, 8-(acetyloxy)-5,6,7,8-tetrahydro-3-methyl-)

• Product Name: 8-Quinolinecarbothioamide, 8-(acetyloxy)-5,6,7,8-tetrahydro-3-methyl-
• CAS No: 62257-59-4
• MF: C₁₃H₁₆N₂O₂S
• MW: 264.343341827393
• CID: 452183
• PubChem ID: 12351920
• Update Time: 2025-04-19

8-Quinolinecarbothioamide, 8-(acetyloxy)-5,6,7,8-tetrahydro-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 8-Quinolinecarbothioamide, 8-(acetyloxy)-5,6,7,8-tetrahydro-3-methyl-
• (8-carbamothioyl-3-methyl-6,7-dihydro-5H-quinolin-8-yl) acetate
• DTXSID30493401
• 62257-59-4
• CHEMBL3246030
• 8-Carbamothioyl-3-methyl-5,6,7,8-tetrahydroquinolin-8-yl acetate

• Inchi： 1S/C13H16N2O2S/c1-8-6-10-4-3-5-13(12(14)18,17-9(2)16)11(10)15-7-8/h6-7H,3-5H2,1-2H3,(H2,14,18)
• InChI Key： NJJFATSXYWZMCG-UHFFFAOYSA-N
• SMILES： S=C(C1(C2C(=CC(C)=CN=2)CCC1)OC(C)=O)N

Computed Properties

• Exact Mass: 264.09338
• Monoisotopic Mass: 264.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 97.3Ų

Experimental Properties

• PSA: 65.21